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Compound of Interest |

Compound Name: 2-Ethenylcyclohexan-1-ol
CAS No.: 29108-24-5
Cat. No.: B2798063
- 7

Executive Summary & Chemical Profile[1]

Effective disposal of 2-Ethenylcyclohexan-1-ol (Commonly: 2-Vinylcyclohexanol) requires a
nuanced understanding of its dual-functionality. Unlike simple aliphatic alcohols, this molecule
possesses both a hydroxyl group and a vinyl alkene substituent. This structural combination
dictates specific segregation protocols to prevent radical polymerization or autoxidation in
waste streams.

This guide supersedes generic "organic waste" instructions by addressing the specific reactivity
risks associated with the vinyl-substituted cyclohexane ring.

Chemical Identity & Key Properties

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b2798063?utm_src=pdf-interest
https://www.benchchem.com/product/b2798063?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2798063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Parameter Data Operational Implication

7469-25-2 (Generic) / 1940- o
CAS Number N Use for waste manifesting.
19-8 (Isomer specific)

Combustible Liquid. Treat as
Flash Point ~70°C (158°F) Flammable (D001) for safety

margins.

Do not attempt aqueous

Solubility Low (Water); High (Organics) o o
dilution/drain disposal.
o ] Susceptible to radical
Reactivity Vinyl group (alkene) + Alcohol o o
polymerization and oxidation.
Skin/Eye irritant; requires
GHS Hazards H227, H315, H319

specific PPE.

Hazard Assessment & Segregation Logic
The "Vinyl" Factor: Why Standard Disposal Fails

The primary error researchers make with 2-Ethenylcyclohexan-1-ol is treating it solely as an
alcohol. The ethenyl (vinyl) group at the C2 position introduces a site of unsaturation that is
susceptible to:

» Free Radical Polymerization: If mixed with waste streams containing initiators (e.g.,
peroxides, azo compounds), the vinyl group can polymerize, generating heat (exotherm) in
the waste container.

» Peroxide Formation: The hydrogen atoms on the cyclohexane ring, particularly those allylic
to the vinyl group, are prone to autoxidation. Old samples must be tested for peroxides
before consolidation.

Segregation Directive

Strictly segregate this compound into the Non-Halogenated Organic Solvent stream.

e INCOMPATIBLE (Do Not Mix):
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o Strong Oxidizers: Nitric acid, Chromic acid, Permanganates. (Risk: Violent oxidation/fire).
o Radical Initiators: Benzoyl peroxide, AIBN. (Risk: Exothermic polymerization).

o Halogenated Solvents: While chemically compatible in the short term, mixing increases
disposal costs and complicates incineration. Keep separate unless your facility uses a
"Commingled Solvents" stream explicitly.

Pre-Disposal Treatment & Packaging

Before moving the material to the central accumulation area, follow this protocol to ensure
container stability.

Step 1: Peroxide Verification (For Aged Samples)

If the container has been open for >6 months or appears to have crystal formation around the
cap:

e Do not open. Visually inspect for solids.
o |If clear, test with a commercial peroxide test strip (quantified 0-100 ppm).

e Threshold: If >20 ppm, the waste must be treated as "High Hazard/Reactive" and requires
stabilization (e.g., reduction with ferrous sulfate) before standard disposal. Contact EH&S
immediately if peroxides are detected.

Step 2: Container Selection

o Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.

e Venting: Standard caps are generally acceptable unless the waste is a reaction mixture
suspected of off-gassing. In such cases, use a vented cap (0.2 um PTFE membrane).

Step 3: Labeling (RCRA Compliance)

Regardless of the specific flash point being slightly above the typical 60°C cutoff for D001, best
practice dictates labeling as Ignitable/Flammable to ensure it is incinerated rather than treated
as general refuse.
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o Label Text: "Hazardous Waste - 2-Ethenylcyclohexan-1-ol"
e Hazard Checkbox: [x] Flammable/Combustible [x] Toxic/Irritant
o Constituents: List "2-Vinylcyclohexanol" and any co-solvents (e.g., "Hexane 50%").

Disposal Workflow (Decision Tree)

The following diagram outlines the logical decision-making process for disposing of 2-
Ethenylcyclohexan-1-ol, ensuring compliance and safety.
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Figure 1: Operational decision tree for the safe disposal of vinyl-substituted cyclic alcohols.
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Emergency Contingencies
Spill Response (Lab Scale < 500 mL)

o Evacuate & Ventilate: Remove ignition sources immediately. The flash point is 70°C, but
vapors can accumulate.

e PPE: Nitrile gloves (minimum 0.11mm, double gloving recommended due to cyclic alcohol
permeation rates) and safety goggles.

o Absorb: Use vermiculite or activated charcoal mats. Do not use paper towels (increases
surface area for potential oxidation).

o Clean: Clean surface with soap and water; dispose of cleanup materials as hazardous solid
waste (contaminated debris).

Exposure Response[1][2]

o Skin Contact: Wash with soap and water for 15 minutes. The lipophilic nature of the
cyclohexane ring allows skin penetration; monitor for dermatitis.

o Eye Contact: Rinse immediately for 15 minutes.[1] Seek medical attention if irritation persists

(H319).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fishersci.co.uk [fishersci.co.uk]

2. sigmaaldrich.com [sigmaaldrich.com]

3. fishersci.com [fishersci.com]

» To cite this document: BenchChem. [Proper Disposal Procedures: 2-Ethenylcyclohexan-1-
ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2798063#2-ethenylcyclohexan-1-ol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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